Cas no 1807034-74-7 (Methyl 2-cyano-6-ethyl-3-iodobenzoate)

• Product Name: Methyl 2-cyano-6-ethyl-3-iodobenzoate
• CAS No: 1807034-74-7
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010539
• Update Time: 2025-06-29

Methyl 2-cyano-6-ethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-7-4-5-9(12)8(6-13)10(7)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： NVSYELPKVJZMBV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-ethyl-3-iodobenzoate

Methyl 2-cyano-6-ethyl-3-iodobenzoate (CAS No. 1807034-74-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-6-ethyl-3-iodobenzoate, identified by its unique chemical identifier CAS No. 1807034-74-7, represents a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its benzoate ester group, cyano functional group, and the presence of an iodine atom at the 3-position, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry.

The structural configuration of Methyl 2-cyano-6-ethyl-3-iodobenzoate makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The benzoate moiety, a common pharmacophore in many therapeutic compounds, contributes to the compound's solubility and bioavailability, while the cyano group serves as a versatile handle for further functionalization. The iodine substituent at the 3-position of the benzene ring is particularly noteworthy, as it facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in modern medicines.

In recent years, there has been a surge in research focusing on the development of novel anticancer agents, and Methyl 2-cyano-6-ethyl-3-iodobenzoate has emerged as a crucial building block in this endeavor. Its ability to undergo facile functionalization has enabled chemists to design and synthesize molecules with enhanced cytotoxicity against various cancer cell lines. For instance, studies have demonstrated its utility in generating indole derivatives known for their potent inhibitory effects on kinases and other enzymes overexpressed in tumor cells.

The compound's role extends beyond oncology; it has also been explored in the synthesis of antimicrobial and anti-inflammatory agents. The cyano group can be transformed into amide or carboxylic acid functionalities, which are integral to many bioactive molecules. Additionally, the iodobenzene core provides a stable scaffold that can be modified to incorporate other pharmacophores, enhancing the compound's therapeutic potential.

Advances in synthetic methodologies have further underscored the importance of Methyl 2-cyano-6-ethyl-3-iodobenzoate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only improve yield but also reduce reaction times, making it more economical for pharmaceutical companies to incorporate this compound into their synthetic routes.

The iodine atom in Methyl 2-cyano-6-ethyl-3-iodobenzoate also makes it a candidate for exploring new synthetic pathways involving transition metal catalysis. Recent publications highlight its use in generating complex heterocyclic frameworks through palladium-catalyzed reactions. Such transformations have opened up new avenues for drug discovery, particularly in the area of central nervous system (CNS) drugs, where intricate molecular architectures are often required for efficacy.

From a regulatory perspective, Methyl 2-cyano-6-ethyl-3-iodobenzoate benefits from being classified as a specialty chemical rather than a high-risk substance. This classification simplifies its handling and distribution while ensuring that it remains accessible for research and development purposes. Pharmaceutical companies leveraging this intermediate can navigate regulatory requirements more efficiently, accelerating their drug development timelines.

The future prospects of Methyl 2-cyano-6-ethyl-3-iodobenzoate are promising, with ongoing research suggesting its potential application in emerging therapeutic areas such as immunotherapy and gene editing. Its structural flexibility allows for modifications that could lead to novel biologics or small-molecule drugs targeting previously untapped mechanisms of disease. As synthetic chemistry continues to evolve, this compound is poised to remain at the forefront of pharmaceutical innovation.